molecular formula C18H21N5O2 B7438407 N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide

Cat. No. B7438407
M. Wt: 339.4 g/mol
InChI Key: SCVSETREZUOCTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide, also known as DPBA, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. DPBA is a heterocyclic compound that contains both pyrazole and oxadiazole rings, which makes it a promising candidate for drug development and other scientific research applications.

Mechanism of Action

The mechanism of action of N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. Additionally, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been shown to inhibit the activity of various protein kinases, which are enzymes that play a role in cell signaling.
Biochemical and Physiological Effects:
N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been shown to have various biochemical and physiological effects in animal models. In addition to its anti-inflammatory effects, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been shown to reduce oxidative stress, which is a condition that can contribute to various diseases. Additionally, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been shown to improve insulin sensitivity, which is a condition that can contribute to the development of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other chemicals that may be more toxic. Additionally, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide. One potential direction is to further investigate its potential as an anticancer agent, particularly in vivo. Additionally, further research could be done to investigate its potential as an anti-inflammatory agent in various disease models. Finally, research could be done to investigate the potential of N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide as a therapeutic agent for other diseases, such as diabetes and neurodegenerative diseases.
In conclusion, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide is a promising compound that has potential applications in various scientific research fields. Its unique chemical structure and relatively low toxicity make it an attractive option for researchers looking to develop new drugs or investigate new biochemical pathways. Further research is needed to fully understand its mechanism of action and potential applications in various disease models.

Synthesis Methods

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide can be synthesized through a multistep process that involves the reaction of various chemicals. One of the most common methods for synthesizing N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide involves the reaction of 1,5-dimethylpyrazole-4-carbaldehyde with propargyl bromide, followed by the reaction of the resulting compound with 5-amino-1,2,4-oxadiazole-3-carboxylic acid. The final step involves the reaction of the resulting compound with benzoyl chloride to yield N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide.

Scientific Research Applications

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has shown potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide has been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

properties

IUPAC Name

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N5O2/c1-4-15(20-18(24)13-8-6-5-7-9-13)17-21-16(25-22-17)10-14-11-19-23(3)12(14)2/h5-9,11,15H,4,10H2,1-3H3,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCVSETREZUOCTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=NOC(=N1)CC2=C(N(N=C2)C)C)NC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-[5-[(1,5-dimethylpyrazol-4-yl)methyl]-1,2,4-oxadiazol-3-yl]propyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.